Cas no 3831-70-7 (2,4-Dichloro-6-fluoroaniline)

• Product Name: 2,4-Dichloro-6-fluoroaniline
• CAS No: 3831-70-7
• MF: C₆H₄Cl₂FN
• MW: 180.007062911987
• MDL: MFCD20711026
• CID: 1489243
• PubChem ID: 20434559
• Update Time: 2025-05-20

2,4-Dichloro-6-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4-dichloro-6-fluoro-
• 2,?4-?dichloro-?6-?fluoroBenzenamine
• FJZWQRCPTNOPJK-UHFFFAOYSA-N
• SY126712
• MFCD20711026
• CCG-302576
• AKOS017530154
• AS-59575
• 3831-70-7
• 2,4-dichloro-6-fluoro-Benzenamine
• CS-0036942
• 2,4-dichloro-6-fluoro-aniline
• W11245
• DA-27541
• SCHEMBL17650186
• EN300-109510
• 2,4-dichloro-6-fluoroaniline
• 2,4-Dichloro-6-fluoroaniline

• MDL： MFCD20711026
• Inchi： 1S/C6H4Cl2FN/c7-3-1-4(8)6(10)5(9)2-3/h1-2H,10H2
• InChI Key： FJZWQRCPTNOPJK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1N)F)Cl

Computed Properties

• Exact Mass: 178.97062
• Monoisotopic Mass: 178.9704827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,4-Dichloro-6-fluoroaniline

Professional Introduction to 2,4-Dichloro-6-fluoroaniline (CAS No. 3831-70-7)

2,4-Dichloro-6-fluoroaniline, with the chemical formula C₆H₃Cl₂FN, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its CAS number 3831-70-7, has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both chlorine and fluorine substituents on an aromatic ring, make it a valuable building block for designing novel compounds with enhanced biological activity.

The< strong>2,4-Dichloro-6-fluoroaniline molecule exhibits a high degree of reactivity, which is attributed to the electron-withdrawing nature of the chlorine atoms and the electron-donating effect of the fluorine atom. This balance of electronic properties allows for diverse functionalization strategies, making it a preferred choice for medicinal chemists seeking to develop new therapeutic agents. The compound's ability to participate in nucleophilic aromatic substitution reactions further underscores its utility in constructing complex molecular architectures.

In recent years, 2,4-Dichloro-6-fluoroaniline has been extensively studied for its potential in the development of agrochemicals and pharmaceuticals. For instance, researchers have explored its role as a precursor in the synthesis of herbicides and fungicides that target specific enzymatic pathways in pests and pathogens. The incorporation of fluorine into these compounds often enhances their metabolic stability and bioavailability, leading to more effective formulations.

Moreover, the< strong>2,4-Dichloro-6-fluoroaniline derivative has shown promise in the field of oncology. Studies have demonstrated that compounds derived from this intermediate can inhibit key enzymes involved in cancer cell proliferation and survival. The< strong>CAS No. 3831-70-7 identifier ensures consistent quality and purity when sourcing this compound for research purposes. Researchers have leveraged its structural motif to develop inhibitors targeting tyrosine kinases and other critical signaling molecules in tumor growth.

The< strong>fluorine-containing moiety in 2,4-Dichloro-6-fluoroaniline is particularly noteworthy due to its ability to influence the pharmacokinetic properties of drug candidates. Fluorine substitution can enhance binding affinity to biological targets and improve resistance to enzymatic degradation. This has led to several clinical candidates where fluorinated analogs of< strong>2,4-Dichloro-6-fluoroaniline-based compounds have demonstrated improved efficacy and safety profiles.

In addition to its pharmaceutical applications, 2,4-Dichloro-6-fluoroaniline finds utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand in catalytic systems. These complexes have been employed in cross-coupling reactions that are pivotal for constructing complex organic molecules used in electronics and advanced materials.

The synthesis of< strong>2,4-Dichloro-6-fluoroaniline typically involves chlorination and fluorination reactions on an aniline precursor. Advanced synthetic methodologies have been developed to achieve high yields and selectivity, ensuring that impurities are minimized. These methods often employ transition metal catalysts that facilitate regioselective functionalization, allowing for precise control over the placement of chlorine and fluorine atoms on the aromatic ring.

The< strong>CAS No. 3831-70-7 registration provides a standardized reference point for researchers worldwide, ensuring that experiments are reproducible across different laboratories. Quality control measures are stringent to guarantee that batches of< strong>2,4-Dichloro-6-fluoroaniline meet the required specifications for industrial and research applications.

In conclusion, 2,4-Dichloro-6-fluoroaniline, identified by its CAS number 3831-70-7, is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for synthetic chemists. The ongoing research into derivatives of this compound continues to uncover new possibilities for developing innovative solutions across multiple scientific disciplines.